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Chemical Identity & Natural Occurrence

Myricetin 3-O-glucoside (Myricetin 3-O-β-D-glucopyranoside) is a flavonol glycoside found in various

plant species, including Tibouchina paratropica [1] [2].

CAS Number: 19833-12-6 [1] [2]

Molecular Formula: C₂₁H₂₀O₁₃ [1] [2]
Molecular Weight: 480.38 g/mol [1] [2]

Parent Aglycone: Myricetin (3,5,7,3′,4′,5′-hexahydroxyflavone) [3] [4] [5]
Natural Source in Focus: Identified in the aerial parts of Tibouchina paratropica (Melastomataceae

family) [1] [2]. The broader Tibouchina genus is a known source of diverse flavonols and
anthocyanins [6].

Biological Activities & Experimental Data

Myricetin 3-O-glucoside exhibits promising pharmacological activities in preclinical research. The table

below summarizes key quantitative findings from biological assays.
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Biological
Activity

Experimental Model/Assay
Key Results &
Potency

Citations

Anti-
inflammatory

Inhibition of LPS-induced NO production in

mouse RAW264.7 macrophages

IC₅₀ = 21.2 µM [1] [1]

Anti-
Leishmanial

Not specified in detail Reported as

active [1] [2]

[1] [2]

Antimicrobial Not specified in detail Reported as

active [1] [2]

[1] [2]

The biological activities of the glycoside are closely linked to its aglycone, myricetin, which has been

extensively studied. The following diagram illustrates the core signaling pathways modulated by myricetin,

which provides insight into the potential mechanisms of its glycoside derivative.
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Diagram 1: Core signaling pathways modulated by myricetin. Myricetin 3-O-glucoside may share similar

molecular targets, influencing processes like apoptosis, cell proliferation, and inflammation.

Detailed Experimental Protocols

For researchers aiming to replicate or build upon existing findings, here is a detailed methodology for

assessing the anti-inflammatory activity of Myricetin 3-O-glucoside, based on the cited research [1].
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1. Cell Line and Culture

Cell Line: Mouse leukemic monocyte macrophage cell line (RAW264.7).
Culture Conditions: Maintain cells in an appropriate medium (e.g., Dulbecco's Modified Eagle

Medium - DMEM) supplemented with 10% heat-inactivated fetal bovine serum (FBS) and 1%
penicillin-streptomycin in a humidified incubator at 37°C with 5% CO₂.

2. Treatment and Inflammation Induction

Cell Seeding: Seed cells in multi-well plates (e.g., 24-well) at a density suitable to reach 70-80%
confluence after overnight attachment.

Pre-treatment: Pre-treat cells with varying concentrations of Myricetin 3-O-glucoside (e.g., 1-100
µM) for a specified period (e.g., 1-2 hours).

Induction of Inflammation: Stimulate inflammation by adding Lipopolysaccharide (LPS) to the
culture medium. A common final concentration is 1 µg/mL.

3. Measurement of Nitric Oxide (NO) Production

Incubation: Following LPS stimulation, incubate cells for a defined period (e.g., 18 hours).
NO Quantification: After incubation, collect the cell culture supernatant.

Assay: Use the Griess reaction to measure nitrite concentration, a stable oxidation product of
NO.

Procedure: Mix the supernatant with an equal volume of Griess reagent (1% sulfanilamide in
5% phosphoric acid and 0.1% N-1-naphylethylenediamine dihydrochloride in water).

Measurement: Incubate the mixture at room temperature for 10-15 minutes and measure the
absorbance at 540 nm using a microplate reader.

Standard Curve: Calculate nitrite concentration from a standard curve generated with known
concentrations of sodium nitrite.

4. Data Analysis

Calculate the percentage inhibition of NO production compared to the LPS-only stimulated control
cells.

Determine the half-maximal inhibitory concentration (IC₅₀) using non-linear regression analysis of
the dose-response data.

The overall workflow for the anti-inflammatory activity assay is summarized below.
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Diagram 2: Experimental workflow for the anti-inflammatory assay. The key steps involve pre-treating cells

with the compound, inducing inflammation with LPS, and quantifying NO production via the Griess reaction.

Broader Pharmacological Context of the Myricetin
Scaffold
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The aglycone Myricetin demonstrates a wide range of bioactivities, providing context for the potential of its

glycoside. Key areas of interest include:

Anticancer Potential: Myricetin inhibits proliferation, induces apoptosis (via PI3K/Akt/mTOR
suppression), and inhibits pro-inflammatory markers like COX-2 and iNOS [7] [8].

Anti-inflammatory & Antioxidant Properties: Myricetin is a powerful antioxidant that scavenges
free radicals and can modulate the Nrf2 pathway, which is crucial for cellular defense against

oxidative stress [4] [5].
Neuroprotective Effects: Research suggests myricetin may benefit neurodegenerative diseases like

Parkinson’s and Alzheimer’s [5].
Synergistic and Bioavailability Considerations: Myricetin can enhance the efficacy of other drugs

and inhibit drug-metabolizing enzymes, but its therapeutic potential is limited by poor aqueous
solubility and bioavailability [4] [8]. Research into nanoformulations is ongoing to overcome these

limitations [7] [8].

Research Gaps and Future Directions

While the initial data is promising, several aspects of Myricetin 3-O-glucoside require further investigation

for drug development.

Mechanism of Action: Precise molecular targets and mechanisms for Myricetin 3-O-glucoside
itself are not fully elucidated. Is it the glycoside or its aglycone (myricetin) that is the active form?

Comprehensive Pharmacokinetics: Detailed ADME (Absorption, Distribution, Metabolism, and
Excretion) studies are needed.

In Vivo Validation: More robust in vivo studies are required to confirm efficacy and safety in whole
organisms.

Lead Optimization: Synthesis of novel derivatives and development of advanced delivery systems
(e.g., nanoparticles) could improve potency and pharmacokinetics [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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